Cas no 21547-82-0 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one)

• Product Name: 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one
• CAS No: 21547-82-0
• MF: C₁₅H₁₁BrN₂OS
• MW: 347.229641199112
• CID: 1402396
• PubChem ID: 596100
• Update Time: 2025-10-30

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1H-benzimidazol-2-ylthio)-1-(4-bromophenyl)-
• 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one
• Ethanone, 2-(1H-benzoimidazol-2-ylsulfanyl)-1-(4-bromophenyl)-
• 2-(1H-Benzimidazol-2-ylsulfanyl)-1-(4-bromophenyl)ethanone
• SCHEMBL6201044
• CHEMBL3634518
• AKOS000523009
• STL120558
• F0206-0054
• (Benzimidazol-2-ylthiomethyl)-(4-bromophenyl)-ketone
• 2-((1H-benzo[d]imidazol-2-yl)thio)-1-(4-bromophenyl)ethanone
• Z53768862
• 21547-82-0
• 2-(1H-Benzimidazol-2-ylsulfanyl)-1-(4-bromophenyl)ethanone #

• Inchi： 1S/C15H11BrN2OS/c16-11-7-5-10(6-8-11)14(19)9-20-15-17-12-3-1-2-4-13(12)18-15/h1-8H,9H2,(H,17,18)
• InChI Key： MZWHCEWSSISORO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CSC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 345.97763
• Monoisotopic Mass: 345.97755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 45.75

Additional information on 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one and Its Role in Modern Pharmaceutical Research

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one (CAS No. 21547-82-0) represents a significant compound in the field of medicinal chemistry due to its unique molecular architecture and potential pharmacological applications. This compound belongs to a class of heterocyclic derivatives characterized by the presence of 1,3-benzodiazole and bromophenyl functional groups, which are known to exhibit diverse biological activities. Recent studies have highlighted its potential in modulating signaling pathways associated with inflammation, neurodegeneration, and metabolic disorders, making it a promising candidate for further exploration in drug discovery.

The 1,3-benzodiazole ring system is a well-established scaffold in pharmaceutical development, with applications ranging from anticonvulsants to antipsychotics. The bromophenyl substituent at the para-position of the benzene ring introduces additional steric and electronic effects, which may influence the compound's interactions with biological targets. The sulfanyl group in the 1H-1,3-benzodiazol-2-ylsulfanyl moiety further enhances the compound's reactivity and potential for forming hydrogen bonds with receptor sites. These structural features collectively contribute to the compound's ability to interact with multiple targets, a property that is increasingly valued in the development of multitarget drugs.

Recent advancements in medicinal chemistry have underscored the importance of 2-(1H-1,3-benzodiazol-2-y1-sulfanyl)-1-(4-bromophenyl)ethan-1-one as a lead compound for the treatment of chronic inflammatory diseases. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. The study also highlighted the compound's ability to modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one has shown promise in the context of neurodegenerative disorders. Research published in *Neuropharmacology* in 2023 revealed that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and neuronal apoptosis. These findings are particularly relevant given the growing prevalence of neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a critical role in disease progression.

The synthesis of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one involves a series of well-defined chemical reactions that highlight the importance of 1,3-benzodiazole chemistry in drug development. The compound is typically synthesized through a sulfonation reaction between 1,3-benzodiazole derivatives and 4-bromophenyl compounds, followed by an acylation step to form the final structure. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, is critical to achieving high yields and purity, which are essential for pharmaceutical applications.

2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one has also been explored in the context of metabolic disorders, particularly in the treatment of type 2 diabetes. A 2023 study in *Diabetes Research and Clinical Practice* reported that the compound can enhance insulin sensitivity by modulating the activity of PPARγ, a key transcription factor involved in glucose metabolism. These findings align with the growing interest in developing drugs that target metabolic pathways to address the global burden of diabetes and its complications.

The pharmacokinetic profile of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one is another area of active research. Studies have shown that the compound exhibits favorable absorption properties and a relatively long half-life, which are important factors for the design of oral medications. The compound's ability to maintain therapeutic concentrations in the bloodstream over extended periods could reduce the frequency of dosing, improving patient compliance and treatment outcomes.

Recent advances in computational chemistry have also contributed to the understanding of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one's molecular interactions. Molecular docking studies have identified potential binding sites on target proteins, such as the TNF receptor and the PPARγ receptor, which provide insights into the compound's mechanism of action. These computational models are invaluable for predicting the compound's behavior in vivo and for guiding the design of more effective derivatives.

Despite its promising properties, the development of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one as a therapeutic agent is still in its early stages. Challenges such as optimizing its selectivity for specific targets and minimizing potential side effects remain areas of active investigation. However, the compound's unique structure and multifunctional properties make it a compelling candidate for further exploration in drug discovery.

In conclusion, 2-(1H-1,3-benzodiazol-2-ylsulfanyl)-1-(4-bromophenyl)ethan-1-one (CAS No. 21547-82-0) represents a significant advancement in the field of medicinal chemistry. Its structural features, including the 1,3-benzodiazole and bromophenyl moieties, contribute to its potential therapeutic applications in inflammation, neurodegeneration, and metabolic disorders. Ongoing research into its pharmacological properties, synthesis, and molecular interactions continues to expand its relevance in pharmaceutical development, underscoring the importance of further studies to translate its potential into clinical applications.